Cas no 114152-20-4 (2-(Chloromethyl)-1,3,4-trifluorobenzene)

2-(Chloromethyl)-1,3,4-trifluorobenzene is a fluorinated aromatic compound featuring a chloromethyl substituent at the 2-position and fluorine atoms at the 1, 3, and 4 positions of the benzene ring. This structure imparts reactivity at both the chloromethyl group and the electron-deficient aromatic ring, making it a versatile intermediate in organic synthesis. The presence of multiple fluorine atoms enhances its stability and influences its electronic properties, facilitating applications in pharmaceuticals, agrochemicals, and specialty materials. Its well-defined reactivity profile allows for selective functionalization, enabling the synthesis of complex fluorinated derivatives. The compound is typically handled under controlled conditions due to the lability of the chloromethyl group.

2-(Chloromethyl)-1,3,4-trifluorobenzene structure

114152-20-4 structure

Product Name:2-(Chloromethyl)-1,3,4-trifluorobenzene

CAS No:114152-20-4

MF:C₇H₄ClF₃

MW:180.554871559143

MDL:MFCD01863175

CID:106188

PubChem ID:15631838

Update Time:2025-10-28

2-(Chloromethyl)-1,3,4-trifluorobenzene Chemical and Physical Properties

Names and Identifiers

- 2-(Chloromethyl)-1,3,4-trifluorobenzene
- 2,3,6-TRIFLUOROBENZYL CHLORIDE
- Benzene,2-(chloromethyl)-1,3,4-trifluoro-
- Benzene,2-(chloromethyl)-1,3,4-trifluoro
- Benzene, 2-(chloromethyl)-1,3,4-trifluoro- (9CI)
- SCHEMBL10472581
- AKOS006230118
- MFCD01863175
- AC8969
- SY263568
- XQVJZIBCIQHUKU-UHFFFAOYSA-N
- EN300-1966658
- Benzene, 2-(chloromethyl)-1,3,4-trifluoro-
- 114152-20-4
- DTXSID00576033
- DTXCID90526805
- MDL： MFCD01863175
- Inchi： 1S/C7H4ClF3/c8-3-4-5(9)1-2-6(10)7(4)11/h1-2H,3H2
- InChI Key： XQVJZIBCIQHUKU-UHFFFAOYSA-N
- SMILES： ClCC1C(=CC=C(C=1F)F)F

Computed Properties

Exact Mass: 179.99500
Monoisotopic Mass: 179.9953623g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 131
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 0Å²

Experimental Properties

Density: 1.391
Boiling Point: 169.6°C at 760 mmHg
Flash Point: 60.6°C
Refractive Index: 1.466
PSA: 0.00000
LogP: 2.84270

2-(Chloromethyl)-1,3,4-trifluorobenzene Customs Data

HS CODE：2903999090
Customs Data：

China Customs Code:
2903999090

Overview:

2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

2-(Chloromethyl)-1,3,4-trifluorobenzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A013010098-250mg	2,3,6-Trifluorobenzyl chloride	114152-20-4	97%	250mg	$484.80	2023-09-04
Alichem	A013010098-500mg	2,3,6-Trifluorobenzyl chloride	114152-20-4	97%	500mg	$815.00	2023-09-04
Alichem	A013010098-1g	2,3,6-Trifluorobenzyl chloride	114152-20-4	97%	1g	$1460.20	2023-09-04
eNovation Chemicals LLC	K73726-5g	2,3,6-Trifluorobenzyl Chloride	114152-20-4	95%	5g	$650	2024-06-08
Enamine	EN300-1966658-1g	2-(chloromethyl)-1,3,4-trifluorobenzene	114152-20-4	95%	1g	$614.0	2023-09-16
Enamine	EN300-1966658-5g	2-(chloromethyl)-1,3,4-trifluorobenzene	114152-20-4	95%	5g	$1779.0	2023-09-16
Enamine	EN300-1966658-10g	2-(chloromethyl)-1,3,4-trifluorobenzene	114152-20-4	95%	10g	$2638.0	2023-09-16
Enamine	EN300-1966658-0.05g	2-(chloromethyl)-1,3,4-trifluorobenzene	114152-20-4	95%	0.05g	$135.0	2023-09-16
Enamine	EN300-1966658-0.1g	2-(chloromethyl)-1,3,4-trifluorobenzene	114152-20-4	95%	0.1g	$202.0	2023-09-16
Enamine	EN300-1966658-0.25g	2-(chloromethyl)-1,3,4-trifluorobenzene	114152-20-4	95%	0.25g	$289.0	2023-09-16

2-(Chloromethyl)-1,3,4-trifluorobenzene Suppliers

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(CAS:114152-20-4)2-(Chloromethyl)-1,3,4-trifluorobenzene

Order Number:A1245484

Stock Status:in Stock

Quantity:1g/5g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 22:43

Price ($):274/797

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl chlorides

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